BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety data sheet and handling precautions for
Fmoc-lle-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-lle-OH

Cat. No.: B557448

An In-depth Technical Guide to the Safe Handling of Fmoc-lle-OH

For researchers, scientists, and professionals in drug development, the use of protected amino
acids like N-(9-Fluorenylmethoxycarbonyl)-L-isoleucine (Fmoc-lle-OH) is a routine aspect of
solid-phase peptide synthesis (SPPS).[1][2] While essential for creating custom peptides,
ensuring the safe handling and storage of these reagents is paramount to maintaining a safe
laboratory environment and the integrity of experimental outcomes. This guide provides a
comprehensive overview of the safety data and handling precautions for Fmoc-lle-OH.

Chemical Identification and Properties

Fmoc-lle-OH is an N-Fmoc-protected form of the essential amino acid L-Isoleucine.[3][4] It is a
foundational building block in Fmoc-based peptide synthesis.[5]

Table 1: Chemical and Physical Properties of Fmoc-lle-OH
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Property Value References

CAS Number 71989-23-6 [11[2][3]

Molecular Formula C21H23NO4 [1][2][6]

Molecular Weight 353.41 g/mol [11[3][4][6]
White to off-white crystalline

Appearance [2][3]
powder

Melting Point 145-147 °C (lit.) to 149-152 °C  [1][2][3]

) o [0]20/D -12+1°, ¢ = 1% in

Optical Activity [1]

DMF

N Soluble in DMF, DMSO, and
Solubility thanol [21[7]
methanol.

Storage Temperature 2-8°C [1][3]

Hazard Identification and Safety Classifications

The hazard classification for Fmoc-lle-OH can vary between suppliers. While some safety data
sheets (SDS) may list the compound as not classified, others provide specific GHS (Globally
Harmonized System) classifications.[8][9] It is crucial for researchers to consult the specific
SDS provided by their supplier.

Table 2: GHS Hazard Classifications for Fmoc-lle-OH
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Precautionary
Hazard Class Hazard Statement References
Codes (Examples)

Acute Toxicity, Oral H302: Harmful if P264, P270, ]

(Category 4) swallowed P301+P312, P330

Skin ) P264, P280,

) o H315: Causes skin

Corrosion/Irritation S P302+P352, [9]
irritation

(Category 2) P332+P313

Serious Eye ) P264, P280,

o H319: Causes serious

Damage/Irritation o P305+P351+P338, [9]
eye irritation

(Category 2A) P337+P313

Specific Target Organ

Toxicity, Single H335: May cause P261, P271, ]

Exposure (Category respiratory irritation P304+P340, P312

3)

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling practices are essential to minimize exposure and risk. This involves a
combination of engineering controls, administrative procedures, and appropriate personal
protective equipment.

Engineering Controls

Always handle Fmoc-lle-OH in a well-ventilated area, such as a chemical fume hood,
especially when dealing with the powder form to minimize dust inhalation.[8][9] Provide
appropriate exhaust ventilation at places where dust is formed.[8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Fmoc-lle-OH.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Type Specification Purpose References

Safety glasses with
side-shields Protects eyes from
Eye/Face Protection conforming to EN166 dust particles and [8]

or NIOSH-approved splashes.
goggles.

Handle with
impervious gloves
Hand Protection (e.g., nitrile rubber). Prevents skin contact.  [8]

Inspect gloves prior to

use.
Skin and Body Wear a lab coat or Protects skin from 8]
Protection impervious clothing. accidental exposure.
NIOSH-approved N95
) ) dust mask or higher, Prevents inhalation of
Respiratory Protection ] ) ) i [1]
especially if dust is fine powder.
generated.

Click to download full resolution via product page
Emergency and First-Aid Procedures
In case of accidental exposure, immediate and appropriate first-aid measures are critical.

« If Inhaled: Move the person into fresh air. If the person is not breathing, give artificial
respiration. Consult a physician.[8][10]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[8]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[8]
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« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[8][10]

Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, prevent further leakage if it is safe to do so0.[8]

e Personal Precautions: Use the personal protective equipment outlined in Table 3. Avoid
breathing dust and evacuate personnel to safe areas.[8]

e Environmental Precautions: Do not let the product enter drains. Discharge into the
environment must be avoided.[8]

e Containment and Cleanup: For small spills, use appropriate tools to put the material into a
suitable waste disposal container. For large spills, sweep or shovel the material into a
labeled container for disposal.[8][10]

Disposal

Dispose of contaminated material and containers at an approved waste disposal plant, in
accordance with local, state, and federal regulations.

Storage and Stability

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[8] The recommended
storage temperature is between 2-8°C.[1][3] Keep the container tightly closed.[8]

 Stability: The product is stable under normal, recommended storage conditions.[3]
e Incompatibilities: Avoid strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can include oxides of carbon (CO, COz) and nitrogen (NOXx).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety data sheet and handling precautions for Fmoc-
lle-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557448#safety-data-sheet-and-handling-precautions-
for-fmoc-ile-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b557448?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/aldrich/47628
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8339070.htm
https://www.homesunshinepharma.com/sale-43703898-fmoc-ile-oh-cas-71989-23-6.html
https://www.scbt.com/p/fmoc-ile-oh-71989-23-6
https://www.nbinno.com/article/pharmaceutical-intermediates/fmoc-ile-oh-purity-peptide-synthesis-research-yk
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-L-isoleucine
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-L-isoleucine
https://www.medchemexpress.com/fmoc-ile-oh.html
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600710-a010--fmoc-ile-oh.pdf
https://file.medchemexpress.com/batch_PDF/HY-19821S/Fmoc-Ile-OH-15N-SDS-MedChemExpress.pdf
https://www.peptide.com/custdocs/MSDS%20AFK145%20Fmoc-Lys(N)3.pdf
https://www.benchchem.com/product/b557448#safety-data-sheet-and-handling-precautions-for-fmoc-ile-oh
https://www.benchchem.com/product/b557448#safety-data-sheet-and-handling-precautions-for-fmoc-ile-oh
https://www.benchchem.com/product/b557448#safety-data-sheet-and-handling-precautions-for-fmoc-ile-oh
https://www.benchchem.com/product/b557448#safety-data-sheet-and-handling-precautions-for-fmoc-ile-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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